Cas no 1305324-85-9 ((5-Chloro-2,3-dimethoxypyridin-4-yl)methanol)
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol Chemical and Physical Properties
Names and Identifiers
-
- (5-chloro-2,3-dimethoxypyridin-4-yl)methanol
- KM5398
- (5-Chloro-2,3-dimethoxypyridin-4-yl)methanol, AldrichCPR
- (5-Chloro-2,3-dimethoxypyridin-4-yl)methanol
-
- MDL: MFCD20487012
- Inchi: 1S/C8H10ClNO3/c1-12-7-5(4-11)6(9)3-10-8(7)13-2/h3,11H,4H2,1-2H3
- InChI Key: XWRWXEJYFJSPML-UHFFFAOYSA-N
- SMILES: ClC1=CN=C(C(=C1CO)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 158
- Topological Polar Surface Area: 51.6
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB369001-1 g |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 1g |
€1103.50 | 2023-06-20 | ||
| Matrix Scientific | 070961-250mg |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 250mg |
$559.00 | 2023-09-08 | ||
| TRC | C596163-10mg |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C596163-50mg |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C596163-100mg |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 100mg |
$ 295.00 | 2022-06-06 | ||
| abcr | AB369001-1g |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol; . |
1305324-85-9 | 1g |
€1103.50 | 2025-02-13 | ||
| Ambeed | A875773-1g |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 97% | 1g |
$1069.0 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515163-250mg |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 98% | 250mg |
¥3369.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1515163-1g |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol |
1305324-85-9 | 98% | 1g |
¥10886.00 | 2024-08-09 |
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on (5-Chloro-2,3-dimethoxypyridin-4-yl)methanol
Comprehensive Overview of (5-Chloro-2,3-dimethoxypyridin-4-yl)methanol (CAS No. 1305324-85-9)
(5-Chloro-2,3-dimethoxypyridin-4-yl)methanol (CAS No. 1305324-85-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro and dimethoxy substituents, has garnered attention for its potential as a building block in drug discovery. Researchers are increasingly exploring its utility in synthesizing bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.
The structural uniqueness of 1305324-85-9 lies in its methanol-functionalized pyridine core, which enables diverse chemical modifications. Recent studies highlight its role in medicinal chemistry, where it serves as a precursor for heterocyclic compounds targeting metabolic disorders. Its electron-rich aromatic system also makes it valuable for designing fluorescence probes, a hot topic in diagnostic imaging technologies.
In the context of green chemistry, (5-Chloro-2,3-dimethoxypyridin-4-yl)methanol has been investigated for sustainable synthesis routes. With growing interest in eco-friendly catalysts, this compound's reactivity under microwave-assisted conditions has become a focus area. Industry reports suggest its compatibility with flow chemistry systems, addressing demands for process intensification in API manufacturing.
Analytical characterization of CAS 1305324-85-9 typically involves HPLC-MS and NMR spectroscopy, with particular attention to its regioselective properties. The compound's solubility profile in polar aprotic solvents makes it suitable for high-throughput screening platforms. Recent patent literature reveals its incorporation in crystal engineering strategies for improved drug bioavailability.
From a market perspective, the demand for functionalized pyridines like 1305324-85-9 continues to rise, driven by precision medicine advancements. Its structure-activity relationships are frequently discussed in computational chemistry forums, particularly regarding molecular docking simulations. The compound's metabolic stability data has become crucial for ADMET prediction models in early-stage drug development.
Quality standards for (5-Chloro-2,3-dimethoxypyridin-4-yl)methanol emphasize ICH guidelines compliance, with specifications for residual solvents and heavy metal content. Storage recommendations typically suggest inert atmosphere conditions to preserve its chemical integrity. Current supply chain analyses indicate growing custom synthesis opportunities for this high-purity intermediate.
Emerging applications include its use in bioconjugation chemistry for antibody-drug conjugates (ADCs), a rapidly expanding cancer therapeutics sector. The compound's orthogonal reactivity enables selective modifications critical for linker design. Recent structure-property studies published in ACS journals demonstrate its potential in photosensitizer development for photodynamic therapy.
For laboratory handling, 1305324-85-9 requires standard personal protective equipment (PPE) and ventilation controls. Its thermal stability profile suggests compatibility with common lyophilization processes. The scientific community continues to explore its structure-odor relationships, relevant to flavor & fragrance research, though this remains a niche application.
In intellectual property landscapes, (5-Chloro-2,3-dimethoxypyridin-4-yl)methanol appears in multiple patent claims related to neurological targets. Its blood-brain barrier penetration characteristics make it valuable for CNS drug development. Current SAR studies focus on optimizing its hydrogen bonding capacity for improved target engagement.
Future research directions may explore its electrochemical properties for battery materials science, leveraging its redox-active pyridine core. The compound's chiral derivatives also present opportunities in asymmetric catalysis, aligning with trends in organocatalysis development. Ongoing structure refinement efforts aim to enhance its pharmacophore characteristics for next-generation therapeutic agents.
1305324-85-9 ((5-Chloro-2,3-dimethoxypyridin-4-yl)methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)